Cas no 1697344-99-2 (Methyl 2-(1H-1,2,4-triazol-1-yl)isonicotinate)

• Product Name: Methyl 2-(1H-1,2,4-triazol-1-yl)isonicotinate
• CAS No: 1697344-99-2
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 4769520
• PubChem ID: 103625611
• Update Time: 2026-02-26

Methyl 2-(1H-1,2,4-triazol-1-yl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1H-1,2,4-triazol-1-yl)isonicotinate
• methyl 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate
• D80763
• AKOS037648792
• CS-0161678
• methyl 2-(1,2,4-triazol-1-yl)pyridine-4-carboxylate
• 1697344-99-2
• Methyl2-(1H-1,2,4-triazol-1-yl)isonicotinate
• BS-15630

• Inchi： 1S/C9H8N4O2/c1-15-9(14)7-2-3-11-8(4-7)13-6-10-5-12-13/h2-6H,1H3
• InChI Key： BLVPCUOMAHEMCD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C=1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.9